1-Dichloromethyl-2-(trifluoromethoxy)benzene, 88%

• IUPAC Name: 1-(dichloromethyl)-2-(trifluoromethoxy)benzene
• InChI: InChI=1S/C8H5Cl2F3O/c9-7(10)5-3-1-2-4-6(5)14-8(11,12)13/h1-4,7H
• InChI Key: GBPOHUJFYBLSBY-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C(Cl)Cl)OC(F)(F)F
• Molecular Formula: C8H5Cl2F3O
• Molecular Weight: 245.02 g/mol

Description

1-Dichloromethyl-2-(trifluoromethoxy)benzene, or 1,2-DCMTFMB, is a synthetic organic compound with a molecular weight of 188.09 g/mol. It is a colorless liquid with a boiling point of 44.5 °C and a melting point of -90 °C. 1,2-DCMTFMB is an important intermediate in the synthesis of various organic compounds, such as pharmaceuticals, pesticides, and dyes. It is also used as a solvent in the manufacture of polymers, resins, and polyurethanes.

Mechanism of Action

1,2-DCMTFMB is an electrophilic reagent, meaning that it reacts with nucleophiles such as amines and phenols. The reaction mechanism involves the formation of a transient carbocation intermediate, which is then attacked by the nucleophile. The resulting product is the desired product.
Biochemical and Physiological Effects
1,2-DCMTFMB is not known to have any biochemical or physiological effects.

Advantages and Limitations for Lab Experiments

1,2-DCMTFMB has several advantages for use in laboratory experiments. It is a relatively stable compound and is easily stored and handled. It is also a relatively inexpensive reagent. However, it is toxic and should be handled with care. It is also flammable and should be stored in a cool, dry place.

Future Directions

The future of 1,2-DCMTFMB is promising, with potential applications in a variety of fields. It could be used in the synthesis of new materials, such as polymers and resins, and as a catalyst in the polymerization of monomers. It could also be used in the development of new catalysts and reaction mechanisms. Additionally, it could be used in the synthesis of pharmaceuticals, pesticides, and dyes. Finally, it could be used in the study of biochemical and physiological effects.

Synthesis Methods

1,2-DCMTFMB is synthesized through a two-step process. In the first step, 2-chloromethyl-1,3-dichloropropane is reacted with trifluoromethanesulfonic anhydride to form 1,2-dichloromethyl-2-(trifluoromethoxy)benzene. In the second step, the product is purified by distillation and recrystallization.

Scientific Research Applications

1,2-DCMTFMB has been used in a variety of scientific research applications, including the synthesis of new materials, the development of new catalysts, and the study of reaction mechanisms. It has also been used as a reagent in organic synthesis, as a solvent in the preparation of polymers and resins, and as a catalyst in the polymerization of monomers.